Cas no 13679-60-2 (Furan,2-methyl-5-[(methylthio)methyl]-)
![Furan,2-methyl-5-[(methylthio)methyl]- structure](https://ossimg.kuujia.com/scimg/14000/13679-60-2x500.png)
13679-60-2 structure
Product Name:Furan,2-methyl-5-[(methylthio)methyl]-
CAS No:13679-60-2
MF:C7H10OS
MW:142.218700885773
CID:119837
PubChem ID:6428935
Update Time:2025-04-18
Furan,2-methyl-5-[(methylthio)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Furan,2-methyl-5-[(methylthio)methyl]-
- METHYL5-METHYLFURFURYLSULFIDE
- Furan, 2-methyl-5-(methylthio)methyl-
- 13679-60-2
- 2-methyl-5-[(methylthio)methyl]furan
- 5 -Methylfurfuryl methyl sulfide
- SCHEMBL6129977
- Furan, 2-methyl-5-((methylthio)methyl)-
- 2-methyl-5-((methylthio)methyl)furan
- 5-Methylfurfurylmethylsulfid
- NS00126282
- 5-Methylfurfuryl methyl sulfide
- 2-methyl-5-(methylsulfanylmethyl)furan
- UNII-58NAV4WHK6
- DTXSID601020138
- Methyl 5-methylfurfuryl sulfide
- 58NAV4WHK6
-
- Inchi： 1S/C7H10OS/c1-6-3-4-7(8-6)5-9-2/h3-4H,5H2,1-2H3
- InChI Key： WFHOSUSADRVYLU-UHFFFAOYSA-N
- SMILES： S(C)CC1=CC=C(C)O1
Computed Properties
- Exact Mass: 142.0453
- Monoisotopic Mass: 142.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.4Ų
Experimental Properties
- PSA: 13.14
Furan,2-methyl-5-[(methylthio)methyl]- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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